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PF-AKT400 is a potent, ATP-competitive inhibitor of the AKT kinase (also known as Protein Kinase B).

The table below summarizes the available quantitative data on its activity.

ICs0 Cellular ICso (p-GSK3a in U- .
Target Reported Selectivity (vs. PKA)
(Enzyme) 87MG cells)
PKBa/AKT1 0.5nM [1] 0.31 pM [1] 900-fold greater selectivity for PKBa
than PKA[1]
PKA 450 nM [1] - -

Experimental Data and Protocols

The key findings on PF-AKT400's selectivity and cellular activity are supported by the following

experimental evidence:

¢ Cellular Potency: The cellular ICso value of 0.31 uM was determined by measuring the inhibition of
AKT1-mediated GSK3alpha phosphorylation in human U87 glioblastoma cells after 1 hour of
treatment using an ELISA assay [1].

¢ In Vivo Efficacy: Studies in mouse xenograft models demonstrated PF-AKT400's antitumor
potential. It showed 75% Tumor Growth Inhibition (TGI) in a PC3 prostate carcinoma model at 100
mg/kg (twice daily dosing for 10 days) and 60% TGl in a Colo205 colorectal carcinoma model at 150
mg/kg under the same dosing schedule [1].

e Pharmacodynamic Profiling: Immunoblot analysis of tumors from treated mice confirmed the
compound's mechanism of action, showing a significant reduction in S6 phosphorylation and
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hyperphosphorylation of Akt [1].

AKT Signaling Pathway and Inhibitor Mechanism

To understand how PF-AKT400 works, it is helpful to see its role in the broader AKT signaling pathway.

The diagram below illustrates the canonical pathway and the point of inhibition.
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As the diagram shows, PF-AKT400 acts as an ATP-competitive inhibitor, meaning it binds to the active

site of the already-activated AKT kinase, blocking its ability to phosphorylate downstream targets [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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